Cas no 78790-88-2 (3-ethoxypyridine-4-carboxylic acid)

• Product Name: 3-ethoxypyridine-4-carboxylic acid
• CAS No: 78790-88-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD11100049
• CID: 553484
• PubChem ID: 12866696
• Update Time: 2024-10-27

3-ethoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxyisonicotinic acid
• 3-ethoxypyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 3-ethoxy-
• 4-Pyridinecarboxylicacid,3-ethoxy
• SBB052905
• AK137999
• ST2405048
• MFCD11100049
• SCHEMBL21056814
• 78790-88-2
• TS-02249
• AKOS006308950
• SB53548
• A864960
• C76521
• DTXSID50511878
• 3-Ethoxy-4-pyridinecarboxylic acid (ACI)
• 3-ethoxyisonicotinicacid

• MDL： MFCD11100049
• Inchi： 1S/C8H9NO3/c1-2-12-7-5-9-4-3-6(7)8(10)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： QCLRSXUNLYWRRG-UHFFFAOYSA-N
• SMILES： O=C(C1C(OCC)=CN=CC=1)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 397.5±22.0 °C at 760 mmHg
• Flash Point: 194.2±22.3 °C
• PSA: 59.42000
• LogP: 1.17850
• Vapor Pressure: No data available

3-ethoxypyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters